Cas no 1261937-19-2 (5-methoxy-2-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid)

• Product Name: 5-methoxy-2-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid
• CAS No: 1261937-19-2
• MF: C₁₆H₁₃F₃O₄
• MW: 326.267235517502
• MDL: MFCD18322816
• CID: 1219253
• PubChem ID: 53228635
• Update Time: 2025-11-01

5-methoxy-2-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid
• 2-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)-5-METHOXYBENZOIC ACID
• 2-(4-Methoxy-3-trifluoromethylphenyl)-5-methoxybenzoic acid, 95%
• 1261937-19-2
• MFCD18322816
• 4,4'-Dimethoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
• DTXSID20692168

• MDL： MFCD18322816
• Inchi： 1S/C16H13F3O4/c1-22-10-4-5-11(12(8-10)15(20)21)9-3-6-14(23-2)13(7-9)16(17,18)19/h3-8H,1-2H3,(H,20,21)
• InChI Key： IETXGUOHPJLNCZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C=1)C1C=CC(=CC=1C(=O)O)OC)OC)(F)F

Computed Properties

• Exact Mass: 326.07659338g/mol
• Monoisotopic Mass: 326.07659338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.8Ų

Additional information on 5-methoxy-2-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid

Research Brief on 5-methoxy-2-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid (CAS: 1261937-19-2)

The compound 5-methoxy-2-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid (CAS: 1261937-19-2) has recently garnered significant attention in the chemical biology and pharmaceutical research communities due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 5-methoxy-2-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid as a key intermediate in the synthesis of novel anti-inflammatory and anticancer agents. The compound's unique structural features, including the trifluoromethyl group and methoxy substituents, contribute to its bioactivity and metabolic stability. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, to optimize its production.

In vitro and in vivo studies have demonstrated that 5-methoxy-2-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid exhibits potent inhibitory effects on specific inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, preliminary investigations into the compound's anticancer properties have revealed promising results. It has shown selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, including the PI3K/AKT and MAPK cascades, which are critical for cell proliferation and survival.

Despite these encouraging findings, further research is needed to fully elucidate the compound's pharmacokinetic and pharmacodynamic profiles. Current studies are focusing on optimizing its bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development.

In conclusion, 5-methoxy-2-[4-methoxy-3-(trifluoromethyl)phenyl]benzoic Acid represents a promising candidate for therapeutic development in inflammation and oncology. Its unique chemical structure and demonstrated bioactivity warrant continued investigation to unlock its full potential in drug discovery and development.